2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C20H24ClN3O/c1-2-16-6-3-4-9-19(16)22-20(25)15-23-10-12-24(13-11-23)18-8-5-7-17(21)14-18/h3-9,14H,2,10-13,15H2,1H3,(H,22,25)
• InChI Key: MDEJYCJIRJGGKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H24ClN3O
• Molecular Weight: 357.9 g/mol

Description

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide is a chemical compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological activities and are commonly used in pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide typically involves the reaction of 3-chlorophenylpiperazine with 2-ethylphenylacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent in the treatment of various diseases, including neurological disorders and psychiatric conditions.

Pharmacology: The compound is used in pharmacological studies to understand its effects on different biological targets.

Biochemistry: It is used in biochemical assays to study enzyme interactions and receptor binding.

Industrial Applications: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide involves its interaction with specific molecular targets in the body. The compound is known to bind to certain receptors in the central nervous system, modulating neurotransmitter activity. This interaction can lead to changes in neuronal signaling and has potential therapeutic effects in treating neurological and psychiatric disorders .